4-Chloro-6-ethyl-5-fluoropyrimidine

• IUPAC Name: 4-chloro-6-ethyl-5-fluoropyrimidine
• InChI: InChI=1S/C6H6ClFN2/c1-2-4-5(8)6(7)10-3-9-4/h3H,2H2,1H3
• InChI Key: LKTGVRWVTAJGMS-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=NC=N1)Cl)F
• Molecular Formula: C6H6ClFN2
• DSSTOX Substance ID: DTXSID30587753
• Molecular Weight: 160.58 g/mol
• CAS No.: 137234-74-3

Description

4-Chloro-6-ethyl-5-fluoropyrimidine is an organic compound with the molecular formula C6H6ClFN2 and a molecular weight of 160.58 g/mol . It is a pyrimidine derivative, characterized by the presence of chlorine, ethyl, and fluorine substituents on the pyrimidine ring. This compound is used as an intermediate in the synthesis of various bioactive molecules, including pharmaceuticals and agrochemicals .

Mechanism of Action

Target of Action

It is a pyrimidine derivative , and pyrimidine derivatives are known to interact with various enzymes and receptors in the body, often inhibiting their function.

Mode of Action

As a pyrimidine derivative, it may interfere with the synthesis of nucleic acids, thereby affecting the replication and transcription processes within cells .

Biochemical Pathways

Given its structural similarity to pyrimidine, it may be involved in the nucleotide synthesis pathway, potentially leading to downstream effects on dna replication and rna transcription .

Result of Action

As a pyrimidine derivative, it may cause disruptions in nucleic acid synthesis, potentially leading to cell cycle arrest or apoptosis .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Chloro-6-ethyl-5-fluoropyrimidine typically involves the reaction of 6-ethyl-5-fluoropyrimidin-4(1H)-one with phosphorus oxychloride in the presence of a base such as triethylamine . The reaction is carried out in a solvent like dichloromethane at a controlled temperature to ensure the desired product formation .

Industrial Production Methods

Industrial production methods for this compound are similar to laboratory synthesis but are scaled up to accommodate larger quantities. The process involves the same reactants and conditions, with additional steps for purification and quality control to meet industrial standards .

Chemical Reactions Analysis

Types of Reactions

4-Chloro-6-ethyl-5-fluoropyrimidine undergoes various chemical reactions, including:

Nucleophilic substitution: The chlorine atom can be replaced by nucleophiles such as amines or thiols under appropriate conditions.

Oxidation and reduction: The compound can participate in oxidation and reduction reactions, although specific conditions and reagents depend on the desired transformation.

Common Reagents and Conditions

Nucleophilic substitution: Common reagents include amines, thiols, and other nucleophiles.

Oxidation and reduction: Reagents such as hydrogen peroxide or sodium borohydride can be used for oxidation and reduction reactions, respectively.

Major Products

The major products formed from these reactions depend on the specific nucleophile or oxidizing/reducing agent used. For example, substitution with an amine would yield an aminopyrimidine derivative .

Scientific Research Applications

4-Chloro-6-ethyl-5-fluoropyrimidine has several scientific research applications:

Chemistry: It serves as a building block for the synthesis of more complex organic molecules, including pharmaceuticals and agrochemicals.

Biology: The compound is used in the development of bioactive molecules that can interact with biological targets, such as enzymes or receptors.

Medicine: It is an intermediate in the synthesis of drugs, particularly antifungal agents like voriconazole.

Industry: The compound is used in the production of various chemicals and materials, contributing to advancements in industrial chemistry.

Comparison with Similar Compounds

Similar Compounds

4-Chloro-5-fluoro-6-ethylpyrimidine: Similar in structure but with different substituent positions.

4-Chloro-6-ethyl-5-fluoropyrimidine: Used as a reference compound for comparison.

Uniqueness

This compound is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties. This uniqueness makes it valuable as an intermediate in the synthesis of various bioactive molecules .

Synthesis routes and methods I

Procedure details

To a mixture of the compound of part (iv) (40 kg), dichloromethane (120 L) and triethylamine (28.4 g) was slowly added phosphorus oxychloride (47.2 kg) over 3 hours maintaining the reaction temperature below 40° C. during the addition. The mixture was heated under reflux for 5 hours, cooled to 25° C. and cautiously quenched into 3N aqueous hydrochloric acid solution (176 L), maintaining the temperature below 20° C. during this operation. The layers were separated, the aqueous phase extracted with dichloromethane (50 L) and the combined organic layers washed with water (50 L). The organic layer was concentrated under reduced pressure to provide the product as an oil (40.69 kg).

Synthesis routes and methods II

Procedure details

Synthesis routes and methods III

Procedure details

A mixture of the product of part (i) (6.4 g, 45 mmol) and phosphoryl chloride (30 ml) was heated under reflux for 3 hours. The excess phosphoryl chloride was removed by distillation under reduced pressure and the residue was poured into ice-water. The resulting mixture was extracted with methylene chloride (3×50 ml) and the combined organic extracts were washed with water and dried over magnesium sulphate. The solvent was removed under reduced pressure and the resulting oil was distilled under reduced pressure to provide the title compound (4.81 g, 66%), b.p. 74° C. at 22 mm Hg, which was characterised by 1H-NMR spectroscopy.

Synthesis routes and methods IV

Procedure details

78.24 ml of triethylamine was added to a solution prepared by dissolving 80 g of 6-ethyl-5-fluoro-4-hydroxypyrimidine in 240 ml of dichloromethane, and 57.4 ml of phosphorus oxychloride was slowly added thereto over 30 min. The resulting solution was refluxed for 5 hours to complete the reaction, and cooled to room temperature. Then, 352 ml of 3N HCl was added thereto while maintaining the temperature at below 20° C. The resulting aqueous mixture was extracted with 100 ml of dichloromethane. The organic layer was washed with 100 ml of water, was dried over magnesium sulfate, and concentrated under a reduced pressure to obtain the title compound as an oil (85.9 g, yield: 95%).

Customer Q & A

Q1: What is the role of 4-chloro-6-ethyl-5-fluoropyrimidine in the synthesis of Voriconazole?

A: this compound acts as a crucial building block in the synthesis of Voriconazole []. The research paper describes a process where this compound is condensed with 1-(2,4-difluorophenyl)-2-(1H-1,2,4-triazole-1-yl)ethanone in a specific solvent environment. This condensation reaction leads to the formation of Voriconazole, specifically its diastereomeric mixture (2R, 3S/2S,3R)-3-(4-chloro-5-fluoropyrimidin-6-yl)-2-(2,4-diflurophenyl)-1-(1H-1,2,4-triazole-1-yl)butan-2-ol.